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Compound of Interest

Compound Name: 7-Fluoro-1-indanone

Cat. No.: B1273118

For Researchers, Scientists, and Drug Development Professionals
Introduction

7-Fluoro-1-indanone is a fluorinated derivative of 1-indanone, a bicyclic ketone. Its structural
motif is of interest in medicinal chemistry and drug discovery as a potential building block for
the synthesis of more complex molecules. As with any chemical substance, a thorough
understanding of its potential hazards and the implementation of appropriate safety protocols
are paramount for safe handling in a laboratory setting. This technical guide provides a
consolidated overview of the available safety and handling information for 7-Fluoro-1-
indanone (CAS No. 651735-59-0).

It is important to note that while this guide aggregates data from various supplier safety data
sheets, comprehensive, peer-reviewed toxicological studies for 7-Fluoro-1-indanone are not
readily available in the public domain. The information presented herein should be used as a
foundation for safe laboratory practices, always in conjunction with a site-specific risk
assessment and adherence to all institutional and regulatory guidelines.

Hazard Identification and Classification

7-Fluoro-1-indanone is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard
communication.
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Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral 4 [1][2]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal 4 ) ) [1]
contact with skin
Acute Toxicity, 4 H332: Harmful if ]
Inhalation inhaled
Skin H315: Causes skin
: o 2 N [11[2]
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious (2]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity, Single 3 [2]

Exposure

respiratory irritation

GHS Pictogram:

walt text

Signal Word: Warning[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 7-Fluoro-1-indanone is provided

below. This information is crucial for understanding its behavior under various laboratory

conditions.
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Property Value Source
CAS Number 651735-59-0 [1]12]
Molecular Formula CoH7FO [1][2]
Molecular Weight 150.15 g/mol [11[2]
Appearance Solid

Purity >97% [2]
Storage Temperature Room temperature [2]
Boiling Point 245.1 °C at 760 mmHg

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the consistent use of appropriate personal
protective equipment are critical to minimizing exposure and ensuring a safe working
environment.
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Precaution

Recommendation

Source

Ventilation

Use only outdoors or in a well-

ventilated area.

Personal Hygiene

Wash hands thoroughly after
handling.

Eating, Drinking, and Smoking

Do not eat, drink or smoke

when using this product.

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles.

Skin Protection

Wear protective gloves (e.g.,
nitrile rubber). Wear protective

clothing.

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator.

Storage

Store in a well-ventilated
place. Keep container tightly

closed.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is essential.
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Exposure Route

First Aid Procedure

Source

Ingestion

IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel

unwell. Rinse mouth.

Skin Contact

IF ON SKIN: Wash with plenty
of soap and water. If skin
irritation occurs: Get medical
advice/attention. Take off
contaminated clothing and

wash it before reuse.

Inhalation

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing. Call
a POISON CENTER or
doctor/physician if you feel

unwell.

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists: Get medical

advice/attention.

Experimental Workflow for Safe Handling

The following diagram illustrates a generalized workflow for the safe handling of a powdered

chemical substance like 7-Fluoro-1-indanone in a research laboratory. This workflow is

designed to minimize exposure and ensure proper containment from receipt of the chemical to

its final disposal.
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General Safe Handling Workflow for 7-Fluoro-1-indanone

Receive Chemical

Prep%ration

Conduct Risk Assessment

4

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

Ensure Proper Ventilation
(Fume Hood)

Handling
Y

Weigh Compound in
Vented Enclosure

4

Dissolve in Appropriate
Solvent

A

Set up Reaction in
Fume Hood

Cleanup 4‘5; Disposal

Decontaminate Glassware
and Surfaces

4

Segregate Chemical Waste
(Solid and Liquid)

A

Properly Doff and
Dispose of PPE

A

Wash Hands Thoroughly

Proper Waste Disposal

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 7-Fluoro-1-indanone.
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Conclusion

7-Fluoro-1-indanone is a valuable research chemical that requires careful handling due to its
potential hazards. This guide provides a summary of the currently available safety information.
All personnel handling this compound should be thoroughly trained on its potential risks and
the necessary safety precautions. The use of appropriate personal protective equipment,
adherence to proper handling techniques within a well-ventilated area, and a clear
understanding of emergency procedures are essential for maintaining a safe laboratory
environment. Researchers are strongly encouraged to consult the most recent Safety Data
Sheet from their supplier before use and to conduct a thorough risk assessment for their
specific experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 7-Fluoroindan-1-one | C9H7FO | CID 2782767 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. chemscene.com [chemscene.com]

« To cite this document: BenchChem. [7-Fluoro-1-indanone: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273118#7-fluoro-1-indanone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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